![molecular formula C18H17NO3 B5888688 methyl 2-[(2-methyl-3-phenylacryloyl)amino]benzoate](/img/structure/B5888688.png)
methyl 2-[(2-methyl-3-phenylacryloyl)amino]benzoate
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Overview
Description
Methyl 2-[(2-methyl-3-phenylacryloyl)amino]benzoate, also known as MPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPB belongs to the class of coumarin derivatives, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of methyl 2-[(2-methyl-3-phenylacryloyl)amino]benzoate is not fully understood, but it is believed to involve the formation of covalent bonds with biomolecules such as proteins and nucleic acids. This covalent binding can alter the function of these biomolecules, leading to various biological effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of protein synthesis, the induction of apoptosis, and the disruption of cellular membranes. These effects make this compound a potentially useful tool for studying various biological processes.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using methyl 2-[(2-methyl-3-phenylacryloyl)amino]benzoate in lab experiments is its selectivity for binding to proteins and nucleic acids. This selectivity allows for the specific targeting of these biomolecules, making it easier to study their structure and function. Additionally, this compound is relatively easy to synthesize and has a high yield.
However, there are also some limitations to using this compound in lab experiments. For example, its covalent binding to biomolecules can make it difficult to control the concentration of this compound in a system. Additionally, this compound can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on methyl 2-[(2-methyl-3-phenylacryloyl)amino]benzoate. One potential area of study is the development of new synthesis methods that can improve the yield and purity of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various biological systems. Finally, the development of new applications for this compound, such as its use in drug delivery systems or as a biosensor, could have significant implications for various fields of scientific research.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in scientific research. Its selectivity for binding to proteins and nucleic acids, as well as its diverse biological activities, make it a useful tool for studying various biological processes. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of methyl 2-[(2-methyl-3-phenylacryloyl)amino]benzoate involves the reaction of 2-aminobenzoic acid with 2-methyl-3-phenylacrylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then methylated using dimethyl sulfate to yield this compound. The overall yield of the synthesis process is approximately 50%.
Scientific Research Applications
Methyl 2-[(2-methyl-3-phenylacryloyl)amino]benzoate has been studied for its potential applications in various fields of scientific research. One of its primary uses is as a fluorescent probe for imaging biological systems. This compound has been shown to selectively bind to proteins and nucleic acids, making it a useful tool for studying their structure and function. Additionally, this compound has been used as a photosensitizer for photodynamic therapy, a cancer treatment that involves the use of light to activate a photosensitizing agent that selectively destroys cancer cells.
Properties
IUPAC Name |
methyl 2-[[(Z)-2-methyl-3-phenylprop-2-enoyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO3/c1-13(12-14-8-4-3-5-9-14)17(20)19-16-11-7-6-10-15(16)18(21)22-2/h3-12H,1-2H3,(H,19,20)/b13-12- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTVMXIJYSZOPTD-SEYXRHQNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC1=CC=CC=C1)C(=O)NC2=CC=CC=C2C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C/C1=CC=CC=C1)/C(=O)NC2=CC=CC=C2C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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